
Vapor pressure of 1-Chloroethane at different
temperatures

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 1-Chloroethane

CAS No.: 16520-13-1

Cat. No.: B12647930

Get Quote

Vapor Pressure of 1-Chloroethane: A Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the vapor pressure of 1-
chloroethane (ethyl chloride) at various temperatures. The information herein is curated for

professionals in research and development who require precise thermodynamic data and an

understanding of its experimental determination. This document presents quantitative data in a

clear tabular format, details the methodologies of key experimental protocols, and includes a

visualization of the temperature-pressure relationship.

Data Presentation: Vapor Pressure of 1-
Chloroethane
The following table summarizes the vapor pressure of 1-chloroethane at different

temperatures, compiled from various reliable sources. All pressure values have been converted
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to kilopascals (kPa) for consistency and ease of comparison.

Temperature (°C) Temperature (K) Vapor Pressure (kPa)

-40 233.15 8.4[1][2]

0 273.15 62.3[1][2]

0 273.15 61.86

20 293.15 133.3[3]

20 293.15 134.6[1][2]

20 293.15 134.4

20 293.15 132.3

55 328.15 222.63

55 328.15 397.58

Experimental Protocols
The determination of vapor pressure is a critical experimental procedure in physical chemistry

and chemical engineering. The data for 1-chloroethane have been established through

several well-defined methods. The following are detailed descriptions of the primary

experimental protocols used for measuring the vapor pressure of volatile compounds.

Static Method
The static method is a direct and accurate technique for measuring vapor pressure over a wide

range of pressures.[4]

Principle: This method involves placing a pure, degassed sample of the substance in a

temperature-controlled, evacuated container. The pressure exerted by the vapor in equilibrium

with the liquid or solid phase is measured directly using a pressure sensor.[5][6]

Methodology:
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Sample Preparation: A sample of 1-chloroethane is introduced into an equilibrium cell. It is

crucial to thoroughly degas the sample to remove any dissolved gases, which could

contribute to the total pressure and lead to erroneous results.[6] Degassing is typically

achieved by repeated freeze-pump-thaw cycles.

Apparatus Setup: The equilibrium cell is connected to a vacuum line and a high-precision

pressure transducer. The entire assembly is placed within a thermostat or a furnace capable

of maintaining a constant and uniform temperature, with stability often required to be within

±0.2 K.[5]

Measurement: With the sample at a constant temperature, the system is isolated from the

vacuum pump. The pressure inside the cell is allowed to equilibrate, which is achieved when

the pressure reading stabilizes. This stable pressure is the vapor pressure of the substance

at that specific temperature.[5]

Data Collection: The process is repeated at various temperatures to obtain a set of vapor

pressure data as a function of temperature.[5]

Gas Saturation Method (Transpiration Method)
The gas saturation method is particularly suitable for determining low vapor pressures.[4][7]

Principle: An inert carrier gas is passed through or over the sample at a known and constant

rate, slow enough to ensure that the gas becomes saturated with the vapor of the substance.

The amount of substance transported by the gas is then determined, from which the vapor

pressure can be calculated.[7][8]

Methodology:

Apparatus Setup: A stream of an inert gas (e.g., nitrogen, helium) is passed through a

flowmeter to precisely control and measure its volume.[7][9] The gas then enters a

thermostatted saturation chamber containing the 1-chloroethane sample.

Saturation: The design of the saturation chamber ensures intimate contact between the

carrier gas and the sample, allowing the gas to become fully saturated with 1-chloroethane
vapor.
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Collection: The gas mixture exiting the saturation chamber is passed through a collection

system, which can be a cold trap or an adsorbent material, to capture the vaporized 1-
chloroethane.[9]

Quantification: The amount of condensed or adsorbed 1-chloroethane is determined

gravimetrically or by other analytical techniques.

Calculation: The vapor pressure is calculated from the mass of the collected substance, the

volume of the carrier gas, and the temperature of saturation, often applying the ideal gas law

with corrections for non-ideal behavior if necessary.[7]

Ebulliometry (Swietoslawski Ebulliometer)
Ebulliometry is a dynamic method that involves measuring the boiling point of a liquid at a

known pressure. A Swietoslawski ebulliometer is a specialized apparatus designed for highly

accurate boiling point measurements.[10][11]

Principle: The vapor pressure of a liquid is equal to the external pressure at its boiling point. By

precisely measuring the boiling temperature at different controlled pressures, a vapor pressure

curve can be constructed.

Methodology:

Apparatus: The Swietoslawski ebulliometer consists of a boiler, Cottrell pumps to ensure the

equilibrium of the boiling liquid and vapor, a thermowell for accurate temperature

measurement, and a condenser.[11][12]

Operation: The liquid 1-chloroethane is heated in the boiler. The Cottrell pumps lift the

boiling liquid and spray it over the temperature sensor in the thermowell, ensuring the sensor

is in contact with the liquid-vapor equilibrium.

Pressure Control: The system is connected to a manostat, which allows for precise control of

the system pressure.

Measurement: For a set external pressure, the liquid is brought to a boil, and the equilibrium

temperature (the boiling point) is recorded with a high-precision thermometer.
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Data Series: The procedure is repeated for a series of different pressures to obtain

corresponding boiling points, thus defining the vapor pressure-temperature relationship.

Visualization
The following diagram illustrates the fundamental relationship between the temperature and

vapor pressure of 1-chloroethane. As the temperature of the liquid increases, its vapor

pressure also increases. This relationship is a key characteristic of volatile compounds and is

crucial for understanding their behavior in various applications.

Vapor Pressure of 1-Chloroethane vs. Temperature

Temperature of 1-Chloroethane

Vapor Pressure

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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